4-(3-(3-Chlorophenyl)ureido)-1-methyl-1H-pyrazole-5-carboxamide

• IUPAC Name: 4-[(3-chlorophenyl)carbamoylamino]-2-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C12H12ClN5O2/c1-18-10(11(14)19)9(6-15-18)17-12(20)16-8-4-2-3-7(13)5-8/h2-6H,1H3,(H2,14,19)(H2,16,17,20)
• InChI Key: FVKIAKZUOQWNAK-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)NC(=O)NC2=CC(=CC=C2)Cl)C(=O)N
• Molecular Formula: C12H12ClN5O2
• Molecular Weight: 293.71 g/mol

Description

4-(3-(3-Chlorophenyl)ureido)-1-methyl-1H-pyrazole-5-carboxamide is a synthetic organic compound that has garnered interest in various fields of scientific research. This compound is characterized by its unique structure, which includes a pyrazole ring substituted with a chlorophenylureido group and a carboxamide group. The presence of these functional groups imparts specific chemical properties and reactivity to the compound, making it a valuable subject of study in chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3-(3-Chlorophenyl)ureido)-1-methyl-1H-pyrazole-5-carboxamide typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Formation of the Pyrazole Ring: The pyrazole ring can be synthesized through the reaction of hydrazine with a β-diketone under acidic conditions.

Introduction of the Chlorophenylureido Group: The chlorophenylureido group can be introduced by reacting the pyrazole derivative with 3-chlorophenyl isocyanate in the presence of a suitable base, such as triethylamine.

Formation of the Carboxamide Group: The carboxamide group can be introduced by reacting the intermediate compound with a carboxylic acid derivative, such as an acid chloride, in the presence of a base like pyridine.

Industrial Production Methods

Industrial production methods for this compound may involve optimization of the above synthetic routes to achieve higher yields and purity. This can include the use of advanced catalytic systems, continuous flow reactors, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

4-(3-(3-Chlorophenyl)ureido)-1-methyl-1H-pyrazole-5-carboxamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The chlorophenyl group can undergo nucleophilic substitution reactions with nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines in the presence of a base such as sodium hydroxide.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted derivatives with new functional groups.

Scientific Research Applications

4-(3-(3-Chlorophenyl)ureido)-1-methyl-1H-pyrazole-5-carboxamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-(3-(3-Chlorophenyl)ureido)-1-methyl-1H-pyrazole-5-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, leading to anticancer effects.

Comparison with Similar Compounds

Similar Compounds

• 4-(3-(3-Chlorophenyl)ureido)benzoic acid
• 4-(3-(3-Chlorophenyl)ureido)benzamide
• 4-(3-(3-Chlorophenyl)ureido)benzyl alcohol

Uniqueness

4-(3-(3-Chlorophenyl)ureido)-1-methyl-1H-pyrazole-5-carboxamide is unique due to its specific combination of functional groups, which imparts distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, stability, and biological activity, making it a valuable compound for various research applications.